Cas no 832-71-3 (3-Methylphenanthrene)
3-Methylphenanthrene structure
Product name:3-Methylphenanthrene
3-Methylphenanthrene Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene, 3-methyl-
- 3-Methylphenanthrene
- 3-methyl-phenanthrene
- 631K6Z695J
- NSC408897
- 3-MethyIphenanthrene
- GKYWZUBZZBHZKU-UHFFFAOYSA-N
- VZ27112
- Phenanthrene, 3-methyl- (8CI)(9CI)
- M0523
- Q27263539
- FT-0633015
- EINECS 212-623-7
- 832-71-3
- NSC 408897
- DTXSID7052731
- NS00038244
- MFCD00216221
- D91348
- AS-57358
- AKOS015905971
- CS-0326325
- UNII-631K6Z695J
- NSC-408897
- Phenanthrene, 3-methyl-(8CI)
- Phenanthrene, 3-methyl-(8CI)(9CI)
- DTXCID3031319
- DB-056705
-
- MDL： MFCD00216221
- Inchi： 1S/C15H12/c1-11-6-7-13-9-8-12-4-2-3-5-14(12)15(13)10-11/h2-10H,1H3
- InChI Key： GKYWZUBZZBHZKU-UHFFFAOYSA-N
- SMILES： C12C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])=C([H])C1=C([H])C([H])=C([H])C([H])=C21
Computed Properties
- Exact Mass: 192.09400
- Monoisotopic Mass: 192.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 5.2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.0561 (estimate)
- Melting Point: 62.0 to 66.0 deg-C
- Boiling Point: 370°C(lit.)
- Flash Point: 157.5°C
- Refractive Index: 1.6031 (estimate)
- PSA: 0.00000
- LogP: 4.30140
- Solubility: Soluble in acetone
- Vapor Pressure: 0.0±0.4 mmHg at 25°C
3-Methylphenanthrene Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- Safety Instruction： H303+H313+H110
- Storage Condition：Store at 4 ℃, better at -4 ℃
3-Methylphenanthrene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
3-Methylphenanthrene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M325425-500mg |
3-Methylphenanthrene |
832-71-3 | 500mg |
$ 1200.00 | 2023-09-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158407-100MG |
3-Methylphenanthrene |
832-71-3 | 98% | 100mg |
¥3699.90 | 2023-09-02 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0523-100MG |
3-Methylphenanthrene |
832-71-3 | >98.0%(GC) | 100mg |
¥2280.00 | 2024-04-15 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-483783-100mg |
3-Methylphenanthrene, |
832-71-3 | 100mg |
￥4137.00 | 2023-09-05 | ||
| A2B Chem LLC | AB44643-25mg |
3-Methylphenanthrene |
832-71-3 | 98% | 25mg |
$174.00 | 2024-04-19 | |
| eNovation Chemicals LLC | D754316-100mg |
3-Methylphenanthrene |
832-71-3 | 98.0% | 100mg |
$640 | 2025-03-01 | |
| eNovation Chemicals LLC | D754316-25mg |
3-Methylphenanthrene |
832-71-3 | 98.0% | 25mg |
$250 | 2025-02-21 | |
| eNovation Chemicals LLC | D754316-25mg |
3-Methylphenanthrene |
832-71-3 | 98.0% | 25mg |
$250 | 2025-03-01 | |
| TRC | M325425-50mg |
3-Methylphenanthrene |
832-71-3 | 50mg |
$184.00 | 2023-05-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0523-100mg |
3-Methylphenanthrene |
832-71-3 | 98.0%(GC) | 100mg |
￥4230.0 | 2022-06-10 |
3-Methylphenanthrene Related Literature
-
Chun Yang,Gong Zhang,Zhendi Wang,Zeyu Yang,Bruce Hollebone,Mike Landriault,Keval Shah,Carl E. Brown Anal. Methods 2014 6 7760
-
2. 555. Reduced cyclic compounds. Part XIV. Diels–Alder reactions of 1-1′-acetoxyvinylcyclohexene with p-benzoquinones containing electron-withdrawing groupsM. F. Ansell,B. W. Nash,D. A. Wilson J. Chem. Soc. 1963 3006
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Sangwoo Lee,Seongjin Hong,Xiaoshan Liu,Cheolmin Kim,Dawoon Jung,Un Hyuk Yim,Won Joon Shim,Jong Seong Khim,John P. Giesy,Kyungho Choi Environ. Sci.: Processes Impacts 2017 19 1117
-
4. Synthesis of polycyclic compounds. Part VIII. Friedel–Crafts acylation with anhydrides of tricarboxylic acids. Synthesis of 16,17-dihydro-17-methyl-15H-cyclopenta[a]phenanthreneK. R. Tatta,J. C. Bardhan J. Chem. Soc. C 1968 893
-
Ming Chen,Xinxin Zhao,Chao Yang,Yanpei Wang,Wujiong Xia RSC Adv. 2017 7 12022
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Silvia Masala,Ulf Rannug,Roger Westerholm Anal. Methods 2014 6 8420
-
7. 558. Reduced cyclic compounds. Part XIII. The reaction of 1-1′-acetoxyvinylcyclohexene with p-benzoquinones containing a methoxycarbonyl groupM. F. Ansell,G. C. Culling J. Chem. Soc. 1961 2908
-
Mutai Bao,Peiyan Sun,Xiaofei Yang,Xinping Wang,Lina Wang,Lixin Cao,Fujuan Li Environ. Sci.: Processes Impacts 2014 16 1948
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Nuttapan Promsampao,Nuwong Chollacoop,Adisak Pattiya React. Chem. Eng. 2022 7 398
-
10. 869. Reduced cyclic compounds. Part II. The synthesis of 1-1′-acetoxyvinylcyclohexene and its reactions with some dienophilsM. F. Ansell,G. T. Brooks J. Chem. Soc. 1956 4518
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:832-71-3)3-Methylphenanthrene
Purity:99%
Quantity:100mg
Price ($):355.0